6,7-Epoxy Docetaxel(Mixture of Diastereomers)
6,7-Epoxy Docetaxel(Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
181208-36-6
VCID:
VC0029336
InChI:
InChI=1S/C43H51NO14/c1-21-25(54-37(50)29(47)27(23-15-11-9-12-16-23)44-38(51)58-39(3,4)5)19-43(52)35(56-36(49)24-17-13-10-14-18-24)31-41(8,32(48)28(46)26(21)40(43,6)7)33-30(55-33)34-42(31,20-53-34)57-22(2)45/h9-18,25,27-31,33-35,46-47,52H,19-20H2,1-8H3,(H,44,51)
SMILES:
CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)OC(C)(C)C)O)O)OC(=O)C5=CC=CC=C5)C6(COC6C7C3O7)OC(=O)C)C)O
Molecular Formula:
C₄₃H₅₁NO₁₄
Molecular Weight:
805.86
6,7-Epoxy Docetaxel(Mixture of Diastereomers)
CAS No.: 181208-36-6
Reference Standards
VCID: VC0029336
Molecular Formula: C₄₃H₅₁NO₁₄
Molecular Weight: 805.86
CAS No. | 181208-36-6 |
---|---|
Product Name | 6,7-Epoxy Docetaxel(Mixture of Diastereomers) |
Molecular Formula | C₄₃H₅₁NO₁₄ |
Molecular Weight | 805.86 |
IUPAC Name | [4-acetyloxy-1,13-dihydroxy-16-[2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]oxy-11,15,18,18-tetramethyl-12-oxo-6,9-dioxapentacyclo[12.3.1.03,11.04,7.08,10]octadec-14-en-2-yl] benzoate |
Standard InChI | InChI=1S/C43H51NO14/c1-21-25(54-37(50)29(47)27(23-15-11-9-12-16-23)44-38(51)58-39(3,4)5)19-43(52)35(56-36(49)24-17-13-10-14-18-24)31-41(8,32(48)28(46)26(21)40(43,6)7)33-30(55-33)34-42(31,20-53-34)57-22(2)45/h9-18,25,27-31,33-35,46-47,52H,19-20H2,1-8H3,(H,44,51) |
SMILES | CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)OC(C)(C)C)O)O)OC(=O)C5=CC=CC=C5)C6(COC6C7C3O7)OC(=O)C)C)O |
Synonyms | β-[[(1,1-Dimethylethoxy)carbonyl]amino]-α-hydroxybenzenepropanoic Acid; 3a-(Acetyloxy)-4-(benzoyloxy)-1a,1b,3a,3b,4,5,6,7,10,11,11a,11b-dodecahydro-5,10-dihydroxy-8,11a,12,12-tetramethyl-11-oxo-5,9-methano-3H-cyclodec[3,4]oxireno[5,6]benz[1,2-b]oxet- |
PubChem Compound | 75212962 |
Last Modified | Nov 11 2021 |
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